Cas no 117233-18-8 (6H-1,3-Dioxolo[4,5-g][1]benzopyran,7,8-dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-)

• Product Name: 6H-1,3-Dioxolo[4,5-g][1]benzopyran,7,8-dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-
• CAS No: 117233-18-8
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 193497
• PubChem ID: 147204
• Update Time: 2025-04-19

6H-1,3-Dioxolo[4,5-g][1]benzopyran,7,8-dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Dioxolo[4,5-g][1]benzopyran,7,8-dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-
• 6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g]chromene
• 6H-1,3-Dioxolo(4,5-g)(1)benzopyran, 7,8-dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-
• 7,8-Dihydro-6-methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-6H-1,3-dioxolo(4,5-g)(1)benzopyran
• NSC-600217
• 6-Methoxy-7-methyl-8-(3,4,5-trimethoxyphenyl)-7,8-dihydro-2H,6H-[1,3]dioxolo[4,5-g][1]benzopyran
• NSC600217
• DTXSID30922342
• 117233-18-8

• Inchi： 1S/C21H24O7/c1-11-19(12-6-17(22-2)20(24-4)18(7-12)23-3)13-8-15-16(27-10-26-15)9-14(13)28-21(11)25-5/h6-9,11,19,21H,10H2,1-5H3
• InChI Key： IIAJUDQCQANLCO-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C(C2C=C(C(=C(C=2)OC)OC)OC)C(C)C1OC)OCO3

Computed Properties

• Exact Mass: 388.15222
• Monoisotopic Mass: 388.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 471.1°Cat760mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.585
• PSA: 64.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans